Cas no 57737-61-8 (Thiourea,N-[(3-methoxy-4-propoxyphenyl)methyl]-)

Thiourea,N-[(3-methoxy-4-propoxyphenyl)methyl]- structure
57737-61-8 structure
Product Name:Thiourea,N-[(3-methoxy-4-propoxyphenyl)methyl]-
CAS No:57737-61-8
MF:C12H18N2O2S
MW:254.348521709442
CID:378957
PubChem ID:3036631
Update Time:2025-04-19

Thiourea,N-[(3-methoxy-4-propoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-[(3-methoxy-4-propoxyphenyl)methyl]-
    • (3-methoxy-4-propoxyphenyl)methylthiourea
    • Thiourea, ((3-methoxy-4-propoxyphenyl)methyl)-
    • DTXSID90206433
    • 57737-61-8
    • Inchi: 1S/C12H18N2O2S/c1-3-6-16-10-5-4-9(7-11(10)15-2)8-14-12(13)17/h4-5,7H,3,6,8H2,1-2H3,(H3,13,14,17)
    • InChI Key: WUKDMUPNZQOJMR-UHFFFAOYSA-N
    • SMILES: S=C(N)NCC1C=CC(=C(C=1)OC)OCCC

Computed Properties

  • Exact Mass: 254.10904
  • Monoisotopic Mass: 254.108899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 88.6

Experimental Properties

  • Density: 1.152
  • Boiling Point: 393.6°C at 760 mmHg
  • Flash Point: 191.8°C
  • Refractive Index: 1.574
  • PSA: 56.51
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